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The following table summarizes the key findings from a clinical study that investigated the effect of tenidap

sodium on the pharmacodynamics and plasma protein binding of warfarin in healthy male volunteers [1] [2].

Parameter

Tenidap Group
(Change from
Baseline)

Placebo Group
(Change from
Baseline)

Clinical Significance

Prothrombin Time
AUC(0,120h)

Normalization of
Prothrombin
Times

Unbound Warfarin
Fraction

Increased from
1692.4 + 234.5 s-h to
1769.3 £ 218.0 s-h [1]

Significant delay at
36, 48, 72, and 96
hours after warfarin
dosing [1].

Increased by 0.08% *
0.09 [1]

Decreased from
1747.6 £ 289.4 s-h
to 1708.1 + 236.8
s-h [1]

No significant delay
reported [1].

Decreased by
-0.03% *+ 0.10 [1]

Suggests a potential
enhancement of warfarin's
anticoagulant effect [1].

Indicates a prolonged
pharmacodynamic effect.

Statistically significant (p=0.047)
but considered not clinically
meaningful on its own [1].

Experimental Protocol from Clinical Study
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For researchers looking to understand or reference the methodology of the primary study, here is a summary

of the protocol used [1] [2]:

Study Design: Open-label, randomized study.
Subjects: Fourteen healthy male volunteers.
Treatment Regimen:
o Subjects received either a single oral dose of 120 mg tenidap sodium or a matching placebo
from days 11 to 36.
o Asingle oral dose of 0.75 mg kg—* warfarin was administered on day 1 (baseline) and again
on day 32.
Primary Assessments:
o Pharmacodynamics: Prothrombin times were measured, and the area under the curve (AUC)
from 0 to 120 hours was calculated for both warfarin doses.

o Protein Binding: The percentage of unbound (free) warfarin in plasma was determined.

Mechanism of Interaction & Clinical Management

The exact mechanism behind this interaction appears to be multifactorial.

¢ Plasma Protein Displacement: Tenidap may interact with warfarin by displacing it from plasma
albumin binding sites [3]. This can transiently increase the concentration of free, active warfarin in
the bloodstream.

¢ Additional Mechanisms: The observed pharmacodynamic effects suggest that displacement from
plasma proteins may not be the sole mechanism, and other unknown pathways may be involved [1]
[3].

¢ Clinical Recommendation: The study authors concluded that prothrombin times should be
monitored closely during the co-administration of tenidap and warfarin to manage the potential for
increased anticoagulant effect [1] [2].

The following diagram illustrates the proposed interaction mechanisms and clinical outcomes based on the

study findings:
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Key Considerations for Researchers
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e Drug Status: Please note that tenidap is an investigational drug that was never marketed for
rheumatoid arthritis, partly due to unresolved safety concerns, including potential long-term toxicity
and effects like proteinuria [3].

¢ Broader Interaction Profile: Beyond warfarin, tenidap has documented interactions with other
drugs, including lithium, phenytoin, and angiotensin-converting enzyme (ACE) inhibitors, often
necessitating dosage adjustments [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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